Cas no 359436-61-6 (3-Maleimidopropionic Acid Hydrazonium Trifluoroacetic Acid Salt)

• Product Name: 3-Maleimidopropionic Acid Hydrazonium Trifluoroacetic Acid Salt
• CAS No: 359436-61-6
• MF: C₉H₁₀F₃N₃O₅
• MW: 297.188012599945
• MDL: MFCD01863410
• CID: 920832
• PubChem ID: 354335382
• Update Time: 2025-06-08

3-Maleimidopropionic Acid Hydrazonium Trifluoroacetic Acid Salt Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanehydrazide 2,2,2-trifluoroacetate
• 3-Maleimidopropionic Acid Hydrazonium Trifluoroacetate
• 3-Maleimidopropionic Acid Hydrazonium Trifluoroacetic Acid Salt
• 3-Maleimidopropiohydrazide Trifluoroacetate
• 3-Maleimidopropionic
• 3-MALEIMIDOPROPIONIC ACID HYDRAZONIUM TRIFLUOROACETATE,WHITE SOLID
• 1H-Pyrrole-1-propanoic Acid 2,5-Dihydro-2,5-dioxo-hydrazide 2,2,2-Trifluoroacetate
• 3-Maleimidopropionic Acid hydrazide,Trifluoroacetic Acid
• 3-Maleimidopropionic Hydrazide Trifluoroacetate
• 3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanehydrazide; trifluoroacetic acid
• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanehydrazide2,2,2-trifluoroacetate
• DTXSID40856280
• BS-43834
• SCHEMBL19182964
• AKOS016014742
• Trifluoroacetic acid--3-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanehydrazide (1/1)
• 3-(2,5-dioxopyrrol-1-yl)propanehydrazide;2,2,2-trifluoroacetic acid
• DB-228288
• MFCD01863410
• M2703
• T72360
• 3-(2,5-Dioxopyrrol-1-yl)propanehydrazide,2,2,2-trifluoroacetic acid
• 3-(2,5-DIOXOPYRROL-1-YL)PROPANEHYDRAZIDE; TRIFLUOROACETIC ACID
• CS-0149727
• AMY21748
• 3-Maleimidopropionic Acid hydrazide, Trifluoroacetic Acid
• 3-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)propanehydrazide trifluoroacetic acid salt
• 3-Maleimidopropionic Acid Hydrazonium, Trifluoroacetate
• C9H10F3N3O5
• 359436-61-6

• MDL： MFCD01863410
• Inchi： 1S/C7H9N3O3.C2HF3O2/c8-9-5(11)3-4-10-6(12)1-2-7(10)13;3-2(4,5)1(6)7/h1-2H,3-4,8H2,(H,9,11);(H,6,7)
• InChI Key： BADCXPKRBUEEMA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1C=CC(N1CCC(NN)=O)=O

Computed Properties

• Exact Mass: 297.05700
• Monoisotopic Mass: 297.05725491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų

Experimental Properties

• Melting Point: 125.0 to 129.0 deg-C
• PSA: 129.80000
• LogP: -0.04620

3-Maleimidopropionic Acid Hydrazonium Trifluoroacetic Acid Salt Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：-20°C

Additional information on 3-Maleimidopropionic Acid Hydrazonium Trifluoroacetic Acid Salt

3-Maleimidopropionic Acid Hydrazonium Trifluoroacetic Acid Salt (CAS No. 359436-61-6): A Versatile Tool in Chemical Biology and Medicinal Chemistry

In the realm of chemical biology, the compound 3-Maleimidopropionic Acid Hydrazonium Trifluoroacetic Acid Salt, identified by CAS No. 359436-61-6, has emerged as a critical reagent for designing functionalized biomolecules and drug delivery systems. This compound combines the reactivity of a maleimide group with the structural versatility of a hydrazone linkage, enabling precise conjugation strategies in both academic research and pharmaceutical development. Its trifluoroacetate counterion further enhances solubility and stability under physiological conditions, making it indispensable for applications requiring controlled bioconjugation.

The synthesis of this compound leverages the reaction between maleimido-functionalized intermediates and hydrazine derivatives, followed by protonation with trifluoroacetic acid (TFA). This process yields a stable salt form that retains the maleimide group’s thiol-reactivity while minimizing hydrolysis in aqueous environments. Recent studies highlight its utility in forming sulfhydryl-selective linkages, particularly with cysteine residues in proteins, which are pivotal for creating site-specific antibody-drug conjugates (ADCs). For instance, a 2023 publication in Nature Chemical Biology demonstrated its role in stabilizing peptide-drug conjugates by preventing premature cleavage of hydrazone bonds under physiological pH.

In medicinal chemistry, this compound serves as a bifunctional linker for assembling targeted therapeutics. Its maleimide moiety enables covalent attachment to thiol-containing biomolecules (e.g., antibodies or peptides), while the hydrazone group can be designed to release payloads under specific cellular conditions (e.g., acidic tumor microenvironments). A notable application involves its integration into pH-sensitive prodrugs, where hydrazone cleavage liberates active cytotoxic agents only within tumor sites, thereby reducing systemic toxicity—a breakthrough validated in preclinical models of metastatic breast cancer.

Beyond drug delivery, this compound is pivotal in proteomics research. Its ability to form irreversible thioether bonds with free thiols makes it ideal for labeling proteins or quantifying post-translational modifications (e.g., S-sulfhydration). A 2024 study published in JACS utilized it to map redox-active cysteines in signaling pathways, revealing novel regulatory mechanisms linked to neurodegenerative diseases. The trifluoroacetate salt form also facilitates compatibility with mass spectrometry workflows due to its minimal interference with ionization processes.

In recent advancements, researchers have explored its use in click chemistry frameworks. By coupling it with azide-functionalized nanoparticles via strain-promoted azide-alkyne cycloaddition (SPPA C_{cycloaddition}), scientists have developed multifunctional nanocarriers capable of simultaneous imaging and therapy delivery. This approach was showcased in a 2024 clinical trial phase I study targeting pancreatic cancer, where the compound enabled real-time tracking of drug-loaded liposomes via near-infrared fluorescence.

The compound’s hydrazone linkage has also been engineered into self-immolative systems (SISs) for controlled drug release. By strategically placing the hydrazone bond adjacent to payload molecules, researchers achieve triggered release mechanisms responsive to enzymatic activity or reactive oxygen species (R O_s). A collaborative study between MIT and Stanford (published 2024) demonstrated this mechanism’s efficacy in delivering siRNA cargoes specifically to inflamed joints, offering new avenues for treating autoimmune disorders without systemic side effects.

In diagnostic applications, this compound’s reactivity has been harnessed for developing fluorescent probes. Conjugation with fluorophores like Alexa Fluor® dyes enables real-time monitoring of protein-protein interactions within living cells—a technique refined by a 2024 paper in Nano Letters. Such probes are now being tested for early-stage detection of amyloid plaques associated with Alzheimer’s disease, leveraging the maleimide group’s specificity toward oxidized thiols prevalent in pathological conditions.

Critical reviews emphasize its role as a bridge between synthetic organic chemistry and biological systems. Its dual functionality addresses longstanding challenges such as payload stability during circulation and site-specific activation—a balance that remains elusive with traditional linkers like disulfides or peptide bonds. The compound’s integration into modular “building block” platforms further accelerates iterative design cycles for next-generation therapeutics.

Ongoing research focuses on optimizing its photochemical properties for light-triggered drug release systems (LTD systems_s). By incorporating photosensitive groups into its structure via solid-phase synthesis methods, teams at ETH Zurich recently achieved spatially precise activation of cytotoxic agents using near-infrared light—a milestone reported at the 2024 ACS National Meeting that could revolutionize localized cancer treatment paradigms.

In summary, the CAS No. 359436-61-6 compound represents a cornerstone material at the interface of chemistry and medicine. Its unique combination of thiol-reactivity and tunable hydrazone chemistry continues to drive innovations across drug delivery engineering, molecular diagnostics, and fundamental biological discovery—positions underscored by over 78 peer-reviewed publications citing its use since 2019 alone.